Cas no 19617-03-9 (2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide)

19617-03-9 structure
Product name:2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide
2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide Chemical and Physical Properties
Names and Identifiers
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- 2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide
- (NE)-N-(3-phenyl-1,3-benzothiazol-2-ylidene)nitrous amide
- 2-Nitrosoimino-3-phenyl-2,3-dihydrobenzothiazol
- 2-Nitrosoimino-3-phenyl-2,3-dihydrobenzthiazol
- 3-Phenyl-2-nitrosoimino-2,3-dihydrobenzothiazol
- AC1O1PEH
- Nitroso-(3-phenyl-3H-benzothiazol-2-yliden)-amin
- nitroso-(3-phenyl-3H-benzothiazol-2-yliden)-amine
- nitroso-(3-phenyl-3H-benzothiazol-2-ylidene)-amine
- N-nitroso-3-phenyl-2(3H)-benzothiazole imine
- NSC150895
- 19617-03-9
- NSC-150895
- DTXSID70422114
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- Inchi: InChI=1S/C13H9N3OS/c17-15-14-13-16(10-6-2-1-3-7-10)11-8-4-5-9-12(11)18-13/h1-9H/b14-13+
- InChI Key: LDIHTCZJZIOXKY-BUHFOSPRSA-N
- SMILES: O=N/N=C1/SC2=CC=CC=C2N/1C1C=CC=CC=1
Computed Properties
- Exact Mass: 255.04677
- Monoisotopic Mass: 255.047
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 70.3Ų
- XLogP3: 3.4
Experimental Properties
- Density: 1.35
- Boiling Point: 414.2°C at 760 mmHg
- Flash Point: 204.3°C
- Refractive Index: 1.709
- PSA: 45.03
- LogP: 3.27410
2(3H)-Benzothiazolone,3-phenyl-, hydrazone N-oxide Related Literature
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Sue Watson,Anna M. Grabowska Polym. Chem., 2014,5, 5320-5329
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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